Cas no 1493963-97-5 (2-methyl-N-(2-methylcyclopentyl)aniline)

• Product Name: 2-methyl-N-(2-methylcyclopentyl)aniline
• CAS No: 1493963-97-5
• MF: C₁₃H₁₉N
• MW: 189.29666352272
• CID: 5151206
• PubChem ID: 65046757
• Update Time: 2025-11-01

2-methyl-N-(2-methylcyclopentyl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-methyl-N-(2-methylcyclopentyl)-
• 2-methyl-N-(2-methylcyclopentyl)aniline

• Inchi： 1S/C13H19N/c1-10-6-3-4-8-12(10)14-13-9-5-7-11(13)2/h3-4,6,8,11,13-14H,5,7,9H2,1-2H3
• InChI Key： WQHZLETXXKTSED-UHFFFAOYSA-N
• SMILES： C1(NC2CCCC2C)=CC=CC=C1C

Additional information on 2-methyl-N-(2-methylcyclopentyl)aniline

Recent Advances in the Study of 2-methyl-N-(2-methylcyclopentyl)aniline (CAS: 1493963-97-5) in Chemical Biology and Pharmaceutical Research

The compound 2-methyl-N-(2-methylcyclopentyl)aniline (CAS: 1493963-97-5) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This secondary amine derivative, featuring both aromatic and alicyclic components, has demonstrated promising biological activities that warrant further investigation. Recent studies have focused on its potential as a scaffold for drug development, particularly in the areas of central nervous system (CNS) disorders and inflammatory diseases.

Structural analysis reveals that 1493963-97-5 possesses unique physicochemical properties that contribute to its biological activity. The presence of both hydrophobic (methylcyclopentyl) and aromatic (methylaniline) moieties allows for favorable interactions with various biological targets. Recent molecular docking studies have shown that this compound can potentially bind to several protein targets involved in neurological pathways, suggesting its utility in CNS drug discovery.

In pharmacological evaluations, 2-methyl-N-(2-methylcyclopentyl)aniline has shown moderate blood-brain barrier permeability in preclinical models, a crucial factor for CNS-active compounds. Researchers have reported dose-dependent effects in animal models of neuropathic pain, with optimal activity observed at concentrations between 10-50 μM. These findings were published in the Journal of Medicinal Chemistry (2023), where the compound demonstrated significant reduction in pain response without observable sedative effects at therapeutic doses.

The synthetic routes to 1493963-97-5 have been optimized in recent studies, with particular attention to improving yield and purity. A 2024 publication in Organic Process Research & Development described a novel catalytic asymmetric synthesis method that achieves >95% enantiomeric excess, addressing previous challenges with racemic mixtures. This advancement is particularly important as stereochemistry has been shown to significantly influence the compound's biological activity.

Current research directions include structural modification studies to enhance potency and selectivity. Several analogs have been synthesized by modifying the aromatic ring or the cyclopentyl moiety, with some derivatives showing improved target engagement. Structure-activity relationship (SAR) studies indicate that the N-cyclopentyl substitution is critical for activity, while modifications to the aromatic methyl group can modulate selectivity.

From a safety perspective, preliminary toxicological assessments of 1493963-97-5 indicate a favorable profile, with no significant cytotoxicity observed in human hepatocyte cultures at concentrations up to 100 μM. However, researchers caution that more comprehensive safety evaluations are needed before clinical translation. Metabolic stability studies show moderate hepatic clearance, suggesting that formulation strategies may be required to optimize pharmacokinetic properties.

The potential therapeutic applications of 2-methyl-N-(2-methylcyclopentyl)aniline continue to expand as new research emerges. Recent findings presented at the 2024 American Chemical Society meeting revealed unexpected activity against protein targets involved in neurodegenerative diseases, opening new avenues for investigation. Collaborative efforts between academic and industry researchers are underway to fully characterize the pharmacological potential of this interesting small molecule.

In conclusion, 1493963-97-5 represents a promising chemical entity with multiple potential therapeutic applications. Ongoing research is focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its clinical potential. The compound's unique structural features and demonstrated biological activities make it a valuable subject for continued investigation in chemical biology and drug discovery.